Naphtho[1,2-d]thiazolium, 2-[2-(phenylamino)ethenyl]-1-(3-sulfopropyl)-, inner salt
Naphtho[1,2-d]thiazolium, 2-[2-(phenylamino)ethenyl]-1-(3-sulfopropyl)-, inner salt
Brand Name:
Vulcanchem
CAS No.:
16470-42-1
VCID:
VC0098171
InChI:
InChI=1S/C22H20N2O3S2/c25-29(26,27)16-6-15-24-21(13-14-23-18-8-2-1-3-9-18)28-20-12-11-17-7-4-5-10-19(17)22(20)24/h1-5,7-14H,6,15-16H2,(H,25,26,27)
SMILES:
C1=CC=C(C=C1)NC=CC2=[N+](C3=C(S2)C=CC4=CC=CC=C43)CCCS(=O)(=O)[O-]
Molecular Formula:
C22H21N2O3S2+
Molecular Weight:
424.5 g/mol
Naphtho[1,2-d]thiazolium, 2-[2-(phenylamino)ethenyl]-1-(3-sulfopropyl)-, inner salt
CAS No.: 16470-42-1
Impurities
VCID: VC0098171
Molecular Formula: C22H21N2O3S2+
Molecular Weight: 424.5 g/mol
![Naphtho[1,2-d]thiazolium, 2-[2-(phenylamino)ethenyl]-1-(3-sulfopropyl)-, inner salt - 16470-42-1](/images/no_structure.jpg)
| CAS No. | 16470-42-1 |
|---|---|
| Product Name | Naphtho[1,2-d]thiazolium, 2-[2-(phenylamino)ethenyl]-1-(3-sulfopropyl)-, inner salt |
| Molecular Formula | C22H21N2O3S2+ |
| Molecular Weight | 424.5 g/mol |
| IUPAC Name | 3-[2-(2-anilinoethenyl)benzo[e][1,3]benzothiazol-1-ium-1-yl]propane-1-sulfonate |
| Standard InChI | InChI=1S/C22H20N2O3S2/c25-29(26,27)16-6-15-24-21(13-14-23-18-8-2-1-3-9-18)28-20-12-11-17-7-4-5-10-19(17)22(20)24/h1-5,7-14H,6,15-16H2,(H,25,26,27) |
| Standard InChIKey | UMIOJVMUXCGWLB-UHFFFAOYSA-N |
| SMILES | C1=CC=C(C=C1)NC=CC2=[N+](C3=C(S2)C=CC4=CC=CC=C43)CCCS(=O)(=O)[O-] |
| Canonical SMILES | C1=CC=C(C=C1)NC=CC2=[N+](C3=C(S2)C=CC4=CC=CC=C43)CCCS(=O)(=O)[O-] |
| PubChem Compound | 85439 |
| Last Modified | Nov 11 2021 |
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